N-benzyl-1-(2,5-dimethoxybenzyl)-N-ethyl-4-piperidinecarboxamide oxalate
Overview
Description
N-benzyl-1-(2,5-dimethoxybenzyl)-N-ethyl-4-piperidinecarboxamide oxalate is a chemical compound that has been of interest to the scientific community due to its potential use in various research applications.
Mechanism of Action
The mechanism of action of N-benzyl-1-(2,5-dimethoxybenzyl)-N-ethyl-4-piperidinecarboxamide oxalate is not fully understood. However, it is believed to work by binding to the mu-opioid receptor in the brain, which is involved in the regulation of pain and addiction.
Biochemical and Physiological Effects:
This compound has been shown to produce analgesic effects in animal studies. It has also been shown to reduce drug-seeking behavior in rats trained to self-administer opioids.
Advantages and Limitations for Lab Experiments
One advantage of using N-benzyl-1-(2,5-dimethoxybenzyl)-N-ethyl-4-piperidinecarboxamide oxalate in lab experiments is its potential as a treatment for opioid addiction and pain management. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to study its effects.
Future Directions
There are several future directions for research on N-benzyl-1-(2,5-dimethoxybenzyl)-N-ethyl-4-piperidinecarboxamide oxalate. One potential direction is to further investigate its mechanism of action and how it interacts with the mu-opioid receptor. Another direction is to explore its potential as a treatment for other types of addiction and pain management. Additionally, further studies could be conducted to determine the optimal dosage and administration of this compound.
Scientific Research Applications
N-benzyl-1-(2,5-dimethoxybenzyl)-N-ethyl-4-piperidinecarboxamide oxalate has been used in various scientific research applications, including studies on the central nervous system, drug addiction, and pain management. It has been shown to have potential as a treatment for opioid addiction and as a pain reliever.
properties
IUPAC Name |
N-benzyl-1-[(2,5-dimethoxyphenyl)methyl]-N-ethylpiperidine-4-carboxamide;oxalic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H32N2O3.C2H2O4/c1-4-26(17-19-8-6-5-7-9-19)24(27)20-12-14-25(15-13-20)18-21-16-22(28-2)10-11-23(21)29-3;3-1(4)2(5)6/h5-11,16,20H,4,12-15,17-18H2,1-3H3;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQQYKLKBATYGRU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC=CC=C1)C(=O)C2CCN(CC2)CC3=C(C=CC(=C3)OC)OC.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H34N2O7 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
486.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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